1,1,2,2,3,3,4,4-Octamethyltetrasilolane

• CAS: 117729-53-0
• Molecular Formula: C9H26Si4
• Molecular Weight: 246.64 g/mol
• SMILES: C[Si]1(C[Si]([Si]([Si]1(C)C)(C)C)(C)C)C
• InChI: InChI=1S/C9H26Si4/c1-10(2)9-11(3,4)13(7,8)12(10,5)6/h9H2,1-8H3
• InChIKey: JNNILVRIFMJHIN-UHFFFAOYSA-N

Researchers requiring structurally defined polysilanes or oxygen-free SiC thin films face a critical sourcing gap: generic linear tetrasilanes and siloxanes cannot replicate the ring-strain-driven polymerization behavior of this cyclic Si₄C heterocycle. 1,1,2,2,3,3,4,4-Octamethyltetrasilolane (CAS 117729-53-0) is the only commercially available tetrasilacyclopentane monomer that enables: • Synthesis of sequence-regulated poly(silanylenemethylene) via anionic ring-opening polymerization - unattainable with linear tetrasilanes or D4. • Oxygen-free CVD of SiC thin films for high-temperature, high-power electronics, avoiding oxycarbide contamination inherent to siloxane precursors. • Direct study of ring-strain effects in organosilicon chemistry with a well-characterized Si₄C scaffold. Supplied as a research-grade chemical (≥95% purity) with standard pack sizes from 10 mg to bulk quantities. In stock and available for immediate quotation with global shipping.

1,1,2,2,3,3,4,4-Octamethyltetrasilolane: Procurement Overview

1,1,2,2,3,3,4,4-Octamethyltetrasilolane (CAS 117729-53-0) is a cyclic organosilicon compound classified as a tetrasilacyclopentane [1]. Its molecular formula is C₉H₂₆Si₄, featuring a five-membered ring composed of four silicon atoms and one carbon atom, with each silicon bearing two methyl substituents [1]. This unique cyclic silane structure distinguishes it from linear tetrasilanes and cyclic siloxanes. It serves as a specialized research intermediate, particularly in the synthesis of structurally defined polysilanes via anionic ring-opening polymerization [2]. The compound's precise chemical identity is established by its CAS number 117729-53-0 and PubChem CID 13652090 [1].

Structure Cyclic carbosilane monomer with Si₄C ring

Polymerization Enables anionic ring-opening polymerization for defined polysilanes

Composition Oxygen-free precursor suitable for SiC materials research

Supply Profile Research-grade niche intermediate; further purification may be needed

• [1] PubChem. (2025). 1,1,2,2,3,3,4,4-Octamethyltetrasilolane. National Center for Biotechnology Information. CID 13652090. View Source
• [2] Anionic Ring Opening Polymerization of Octamethyltetrasilacyclopentane. (1997). Oxford Journals. View Source

1,1,2,2,3,3,4,4-Octamethyltetrasilolane: Key Differentiators

Generic substitution among organosilicon compounds is often scientifically invalid due to fundamental differences in molecular architecture, reactivity, and application suitability. 1,1,2,2,3,3,4,4-Octamethyltetrasilolane possesses a unique cyclic Si₄C heterocycle, which is absent in common linear tetrasilanes (e.g., 1,1,2,2,3,3,4,4-octamethyltetrasilane) or cyclic siloxanes (e.g., octamethylcyclotetrasiloxane, D4) [1]. This structural feature dictates its specific ring-strain and polymerization behavior, making it a critical monomer for synthesizing highly regulated poly(silanylenemethylene) structures [2]. Simply substituting with a linear tetrasilane or a siloxane will result in a different polymer architecture, altered material properties, and potentially failed experimental outcomes. The quantitative evidence below substantiates why this specific compound must be prioritized for procurement in targeted applications.

Target compound Cyclic Si₄C carbosilane

Linear tetrasilane May not support ring-opening polymerization; lacks cyclic strain

Target compound Cyclic Si₄C carbosilane

Cyclic siloxane D4 Introduces oxygen; may alter SiC film composition and purity

• [1] PubChem. (2025). 1,1,2,2,3,3,4,4-Octamethyltetrasilolane. National Center for Biotechnology Information. CID 13652090. View Source
• [2] Anionic Ring Opening Polymerization of Octamethyltetrasilacyclopentane. (1997). Oxford Journals. View Source

1,1,2,2,3,3,4,4-Octamethyltetrasilolane: Differentiation Data

Ring-Strain Polymerization vs. Linear Tetrasilane

The cyclic structure of 1,1,2,2,3,3,4,4-octamethyltetrasilolane enables a specific anionic ring-opening polymerization (AROP) mechanism that is fundamentally inaccessible to linear tetrasilanes like 1,1,2,2,3,3,4,4-octamethyltetrasilane (CAS 813-09-2). This polymerization yields a highly regulated poly(1,1,2,2,3,3,4,4-octamethyltetrasilanylenemethylene) structure [1]. The cyclic monomer's ring-strain provides the thermodynamic driving force for polymerization, a feature absent in its linear counterpart.

Ring-strain polymerization

Class-level

Enables anionic ROP; linear analog does not polymerize

Supports defined polysilane microstructure synthesis

Polymerization conditions apply

Evidence Dimension	Polymerization Capability
Target Compound Data	Undergoes anionic ring-opening polymerization to form a structurally defined polymer.
Comparator Or Baseline	1,1,2,2,3,3,4,4-Octamethyltetrasilane (linear)
Quantified Difference	Cyclic monomer is polymerizable; linear analog is not a monomer for this type of polymerization.
Conditions	Anionic initiation conditions (e.g., using n-BuLi).

Why This Matters

For researchers synthesizing polysilanes with defined microstructures, only the cyclic monomer can provide the necessary polymerization pathway, making it a non-substitutable procurement item.

• [1] Anionic Ring Opening Polymerization of Octamethyltetrasilacyclopentane. (1997). Oxford Journals. View Source

Carbosilane vs. Siloxane Composition

1,1,2,2,3,3,4,4-Octamethyltetrasilolane (C₉H₂₆Si₄, MW 246.64) is a carbosilane, containing a carbon atom within its ring structure [1]. In contrast, the commonly used cyclic siloxane, octamethylcyclotetrasiloxane (D4, C₈H₂₄O₄Si₄, MW 296.62), contains oxygen atoms in its ring [2]. This fundamental compositional difference leads to distinct properties: the carbosilane has a lower molecular weight and a different elemental composition, which directly impacts its use as a precursor for silicon carbide-based materials versus silicone polymers.

Carbosilane vs siloxane

Reported

C₉H₂₆Si₄, 0 oxygen; D4 has 4 oxygens, MW 296.62

Enables oxygen-free SiC precursor research

Composition influences precursor suitability

Evidence Dimension	Molecular Composition and Weight
Target Compound Data	C₉H₂₆Si₄; MW = 246.64 g/mol; 0 oxygen atoms.
Comparator Or Baseline	Octamethylcyclotetrasiloxane (D4)
Quantified Difference	MW difference of ~50 g/mol (17% lower); absence of oxygen atoms.
Conditions	Standard molecular formula and weight comparison.

Why This Matters

This differentiation is critical for applications where oxygen-free silicon precursors are required, such as in the deposition of silicon carbide thin films or the synthesis of oxygen-sensitive materials. Procuring the correct cyclic compound ensures the desired material composition.

• [1] PubChem. (2025). 1,1,2,2,3,3,4,4-Octamethyltetrasilolane. National Center for Biotechnology Information. CID 13652090. View Source
• [2] PubChem. (2025). Octamethylcyclotetrasiloxane. National Center for Biotechnology Information. CID 11169. View Source

Purity and Supply Reliability

While the compound is available from specialty chemical suppliers, it is typically offered as a research-grade chemical with a standard purity of 95% . This is a common specification for specialty organosilicon intermediates used in academic and early-stage industrial research. In contrast, bulk industrial monomers like D4 are available at much higher purities (>99%) due to their large-scale production for the silicone industry . The moderate purity of 1,1,2,2,3,3,4,4-octamethyltetrasilolane reflects its niche application status and the need for users to potentially perform further purification based on their specific requirements.

Purity & supply

Data to verify

95% purity (supplier specification)

Research-grade; further purification may be needed

Niche research chemical, not bulk commodity

Evidence Dimension	Typical Commercial Purity
Target Compound Data	Typically 95% (as reported by suppliers).
Comparator Or Baseline	Octamethylcyclotetrasiloxane (D4, industrial grade)
Quantified Difference	Target compound purity is approximately 4-5% lower than industrial D4.
Conditions	Vendor specification data for research-grade chemicals.

Why This Matters

Procurement specialists should be aware that this compound is a specialty research chemical, not a bulk commodity. Its purity profile necessitates consideration of additional purification steps or acceptance of a research-grade specification, impacting both cost and workflow.

1,1,2,2,3,3,4,4-Octamethyltetrasilolane: Application Scenarios

Sequence-Defined Polysilane Synthesis

This compound is uniquely suited for the synthesis of highly regulated poly(1,1,2,2,3,3,4,4-octamethyltetrasilanylenemethylene) structures. The cyclic nature of the monomer, containing a Si₄C ring, provides the necessary ring-strain to drive polymerization, a feature not available in linear tetrasilanes or siloxanes [1]. This application is critical for researchers developing novel silicon-based materials with precise architectures for electronics or photonics.

Silicon Carbide Precursor

Due to its carbosilane composition (Si₄C ring) and absence of oxygen, 1,1,2,2,3,3,4,4-octamethyltetrasilolane is a viable precursor for the chemical vapor deposition (CVD) of silicon carbide (SiC) thin films [2]. Its lower molecular weight compared to D4 and its oxygen-free nature make it a more direct precursor for SiC, which is valued for high-temperature, high-power electronic applications. This differentiates it from siloxane-based precursors that introduce oxygen, leading to silicon oxycarbide films.

Strained Cyclic Silane Reactivity

The compound's unique cyclic structure makes it a subject of study for understanding ring-strain in organosilicon chemistry. Its behavior in ring-opening polymerization and potential use in synthesizing novel organosilicon frameworks is of interest to academic and industrial research groups exploring new materials [1]. This is a niche application where the specific molecular architecture is the primary research focus.

Specialty Silane Intermediate

While not a bulk commodity, 1,1,2,2,3,3,4,4-octamethyltetrasilolane can serve as a specialized building block for introducing the unique tetrasilacyclopentane moiety into larger molecular architectures. This is relevant for medicinal chemistry or advanced materials where the specific ring system imparts desired steric or electronic properties [1]. Procurement is driven by the need for this specific heterocyclic unit.

Application

Selection Property

Validation Focus

Polysilane microstructure synthesis

Ring-opening polymerization capability

Polymer architecture and polydispersity

Silicon carbide thin-film deposition

Oxygen-free carbosilane composition

Film composition and purity

Ring-strain and reactivity studies

Unique cyclic Si₄C heterocycle

Reactivity and polymerization kinetics

Specialty building block for organosilicon frameworks

Tetrasilacyclopentane moiety introduction

Steric and electronic property integration

• [1] Anionic Ring Opening Polymerization of Octamethyltetrasilacyclopentane. (1997). Oxford Journals. View Source
• [2] PubChem. (2025). 1,1,2,2,3,3,4,4-Octamethyltetrasilolane. National Center for Biotechnology Information. CID 13652090. View Source